MAGE-6 (121-134)
Description
Melanoma-associated antigen 6; MAGE-6
Scientific Research Applications
Dynamic Three-Dimensional Color Images
A computer-based visual display program, MAGE, originally designed for displaying molecules, has potential applications in studying social networks. This program was used to examine structural properties of social data sets, demonstrating its versatility beyond molecular visualization (Freeman, Webster, & Kirke, 1998).
MaGe - Monte Carlo Application Framework
MaGe, a physics simulation software based on the Geant4 toolkit, simulates the response of ultra-low radioactive background detectors to ionizing radiation. This framework plays a critical role in neutrinoless double-beta decay experiments, demonstrating the importance of simulation tools in advanced physics research (Boswell et al., 2010).
Multiplex Automated Genome Engineering (MAGE)
MAGE is a recent development in genome engineering, gaining scientific interest for strain engineering. It's a tool for manipulating genes simultaneously in multiple loci, integrating non-natural amino acids, and can be expanded towards engineering strains for chemicals, drugs, and biofuels (Singh & Braddick, 2015).
MaGe Genome Annotation System
MaGe, a microbial genome annotation system, is based on a relational database and a web interface. It integrates annotation data from bacterial genomes, demonstrating the role of computational tools in genetic research (Vallenet et al., 2006).
Programming Cells by MAGE
MAGE technology, which allows for large-scale programming and evolution of cells, is a breakthrough in genetic engineering. It produces combinatorial genomic diversity, facilitating the design and evolution of organisms with new properties (Wang et al., 2009).
properties
sequence |
LLKYRAREPVTKAE |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen 6 (121-134); MAGE-6 (121-134) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
